N-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine

• IUPAC Name: N-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• InChI: InChI=1S/C17H18FN7/c1-24-8-10-25(11-9-24)17-22-15-14(19-6-7-20-15)16(23-17)21-13-4-2-12(18)3-5-13/h2-7H,8-11H2,1H3,(H,20,21,22,23)
• InChI Key: BVITUONDUXSHBR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)F
• Molecular Formula: C17H18FN7
• Molecular Weight: 339.4 g/mol

Description

N-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine (referred to as FMPP) is a chemical compound that has been studied for its potential applications in scientific research. FMPP is a piperazine derivative that acts as a selective serotonin receptor agonist, and has been shown to have a range of effects on the central nervous system.

Scientific Research Applications

DNA Binding and Staining

N-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine, through its derivatives, has been identified to bind strongly to the minor groove of double-stranded B-DNA, demonstrating specificity for AT-rich sequences. This characteristic makes it useful in fluorescent DNA staining, facilitating the analysis of nuclear DNA content and plant chromosome analysis. Its application extends to plant cell biology for chromosome and nuclear staining, showcasing its utility as a research tool in genetics and molecular biology (Issar & Kakkar, 2013).